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Technical Support Center: Ampiclox in Cell
Culture
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the degradation of Ampiclox (a combination of ampicillin and cloxacillin) in

cell culture media. This resource is intended for researchers, scientists, and drug development

professionals to ensure the effective use of Ampiclox in their experiments.

Frequently Asked Questions (FAQs)
Q1: How stable is Ampiclox in my cell culture medium at 37°C?

Ampicillin, one of the components of Ampiclox, is known to be unstable in culture medium at

37°C, with a stability of only a few (2-3) days.[1][2][3] The stability of both ampicillin and

cloxacillin is influenced by factors such as pH, temperature, and the components of the medium

itself.[2][4][5][6] Cloxacillin stability is also pH-dependent.[7] It is recommended to freshly

prepare media containing Ampiclox for critical experiments or to replenish it every 2-3 days to

maintain effective antibiotic concentrations.

Q2: Can I prepare a stock solution of Ampiclox and store it?

Yes, you can prepare a concentrated stock solution of Ampiclox and store it to maintain its

stability. For ampicillin, stock solutions can be prepared in sterile water or 50% ethanol and
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filter-sterilized.[1][8] These stock solutions are stable for several weeks at +4°C or up to 6

months at -20°C.[1][9] Similarly, cloxacillin solutions can be stored for 7 days at 4°C.[7] It is

advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles.

Q3: What factors in my cell culture medium can accelerate Ampiclox degradation?

Several factors can accelerate the degradation of Ampiclox in your cell culture medium:

pH: Both ampicillin and cloxacillin have pH-dependent stability. Maximum stability for

ampicillin is around pH 7.5, with increased degradation at more acidic or basic pH levels.[4]

[5] Cloxacillin degradation is also significantly affected by pH.[7]

Temperature: As with most antibiotics, higher temperatures accelerate degradation. Storing

stock solutions and media at 2-8°C or -20°C is crucial.[4][5][7] Ampicillin in culture medium at

37°C is only stable for 2-3 days.[1][2]

Media Components: Certain components in the media can interact with and degrade

ampicillin. For instance, Tris buffer can degrade ampicillin at pH 7.[1][2] The presence of

dextrose can also decrease ampicillin stability.[4][6]

Enzymatic Degradation: If you are working with bacteria that produce β-lactamase, this

enzyme will rapidly inactivate both ampicillin and cloxacillin by hydrolyzing the β-lactam ring.

[1][10]

Q4: How can I tell if the Ampiclox in my culture is no longer active?

The most definitive way to determine the activity of Ampiclox is through analytical methods like

High-Performance Liquid Chromatography (HPLC) to measure the concentration of ampicillin

and cloxacillin.[11][12][13] However, a common indicator in cell culture is the appearance of

microbial contamination (e.g., turbidity, color change of the medium) in your Ampiclox-

containing flasks or plates, suggesting the antibiotic is no longer at an effective concentration.

For bacterial cultures, the growth of satellite colonies around a central large colony on an agar

plate can indicate ampicillin degradation by β-lactamases.[10]
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Issue 1: I'm seeing contamination in my cell culture
despite using Ampiclox.

Possible Cause 1: Ampiclox Degradation. The Ampiclox in your medium may have

degraded over time, especially if the medium was stored for an extended period at 37°C.

Solution: Prepare fresh medium with Ampiclox for each experiment or replenish the

medium every 2-3 days. Store stock solutions of Ampiclox at -20°C in aliquots.

Possible Cause 2: Resistant Microorganisms. The contaminating organism may be resistant

to ampicillin and cloxacillin.

Solution: Identify the contaminating microorganism and perform antibiotic susceptibility

testing to select a more effective antibiotic.

Possible Cause 3: Incorrect Ampiclox Concentration. The concentration of Ampiclox used

may be too low to inhibit the growth of the contaminating organisms.

Solution: Verify the recommended working concentration for your specific cell line and

potential contaminants. Ensure your stock solution was prepared and diluted correctly.

Issue 2: My Ampiclox stock solution appears cloudy or
has precipitated.

Possible Cause 1: Poor Solubility. The concentration of your stock solution may be too high,

exceeding the solubility of ampicillin or cloxacillin. Cloxacillin solubility is pH-dependent.[7]

Solution: Prepare the stock solution at the recommended concentration (e.g., 50 mg/ml for

ampicillin in water).[2] Ensure the pH of the solvent is appropriate.

Possible Cause 2: Degradation. Precipitation can occur as the antibiotics degrade.

Solution: Discard the precipitated stock solution and prepare a fresh one. Ensure proper

storage conditions (-20°C for long-term storage).

Quantitative Data Summary
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Table 1: Stability of Ampicillin in Solution

Concentration Solvent
Temperature
(°C)

Stability (Time
to reach 90%
of initial
concentration)

Reference

24 g/L
0.9% Sodium

Chloride
25 30 hours [4]

24 g/L
0.9% Sodium

Chloride
30 30 hours [4]

24 g/L
0.9% Sodium

Chloride
37 24 hours [4]

12 g/L
0.9% Sodium

Chloride

Room

Temperature
At least 24 hours [5]

12 g/L

0.9% Sodium

Chloride with 10

mM Sodium

Phosphate

Room

Temperature
At least 48 hours [5]

12 g/L
0.9% Sodium

Chloride
Refrigerated At least 72 hours [5]

Stock Solution
Water or 50%

Ethanol
+4 Several weeks [1]

Stock Solution
Water or 50%

Ethanol
-20 Up to 6 months [1][9]

In Culture

Medium
N/A 37 2-3 days [1][2]

Table 2: Stability of Cloxacillin in Solution
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Concentration Solvent
Temperature
(°C)

Stability (Time
to retain >90%
of initial
concentration)

Reference

5-50 mg/mL
5% Dextrose in

Water (D5W)

Room

Temperature

4 days (except

50 mg/mL which

precipitated)

[7]

5-50 mg/mL
Normal Saline

(NS)

Room

Temperature
24 hours [7]

5-50 mg/mL D5W and NS 4 18 days [7]

Experimental Protocols
Protocol 1: Preparation of Ampiclox Stock Solution
(100x)
This protocol outlines the preparation of a 100x concentrated stock solution of Ampiclox,

assuming a final working concentration of 50 µg/mL ampicillin and 50 µg/mL cloxacillin.

Materials:

Ampicillin sodium salt powder

Cloxacillin sodium salt powder

Sterile, ultrapure water

Sterile 0.22 µm syringe filter

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL)

Procedure:
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Calculate the required mass: To prepare a 100x stock solution (5 mg/mL of each antibiotic),

weigh out the appropriate amount of ampicillin sodium salt and cloxacillin sodium salt.

Dissolution: In a sterile conical tube, dissolve the weighed powders in a small volume of

sterile, ultrapure water. Vortex gently until the powder is completely dissolved.

Adjust Volume: Bring the final volume to the desired amount with sterile, ultrapure water.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into single-use 1.5 mL microcentrifuge tubes.

Storage: Label the aliquots clearly with the name of the antibiotic, concentration, and date of

preparation. Store the aliquots at -20°C for long-term use (up to 6 months). For short-term

use, a stock solution can be stored at 4°C for up to one week.

Protocol 2: Quantification of Ampicillin and Cloxacillin in
Cell Culture Media using HPLC
This protocol provides a general outline for determining the concentration of ampicillin and

cloxacillin in cell culture media using High-Performance Liquid Chromatography (HPLC).

Specific parameters may need to be optimized based on the available instrumentation and

columns.

Materials:

HPLC system with a UV detector

Reversed-phase C18 column

Mobile phase components (e.g., acetonitrile, phosphate buffer)

Ampicillin and cloxacillin analytical standards

Cell culture medium samples (with and without Ampiclox)

Syringe filters (0.22 µm)
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Procedure:

Standard Preparation: Prepare a series of standard solutions of ampicillin and cloxacillin of

known concentrations in the same type of cell culture medium used in the experiment.

Sample Preparation:

Collect an aliquot of the cell culture medium containing Ampiclox at different time points

(e.g., 0, 24, 48, 72 hours).

Centrifuge the samples to pellet any cells or debris.

Filter the supernatant through a 0.22 µm syringe filter to remove any remaining

particulates.

HPLC Analysis:

Set up the HPLC system with the appropriate C18 column and mobile phase. A common

mobile phase for separating ampicillin and cloxacillin is a mixture of acetonitrile and a

phosphate buffer.[13]

Set the UV detector to a wavelength suitable for both compounds (e.g., 230 nm).[13]

Inject the prepared standards to generate a calibration curve.

Inject the prepared cell culture samples.

Data Analysis:

Identify and quantify the peaks corresponding to ampicillin and cloxacillin in the sample

chromatograms by comparing their retention times to the standards.

Use the calibration curve to determine the concentration of each antibiotic in the samples

at each time point.

Plot the concentration of ampicillin and cloxacillin versus time to determine the

degradation profile in the cell culture medium.
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Caption: Workflow for determining Ampiclox stability in cell culture media.
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Caption: Troubleshooting logic for contamination in Ampiclox-treated cultures.

Degradation Factors

Ampiclox

Ampicillin Cloxacillin

Inactive Products

Temperature (37°C) pH (non-optimal) Media Components β-lactamase

Click to download full resolution via product page

Caption: Factors influencing the degradation of Ampiclox.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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